Cas no 54660-08-1 (1-(4-Fluorophenyl)pyrrolidin-2-one)

1-(4-Fluorophenyl)pyrrolidin-2-one is a fluorinated heterocyclic compound featuring a pyrrolidinone core substituted with a 4-fluorophenyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the lactam moiety offers versatility in further functionalization. Its well-defined crystalline form ensures consistent purity and handling characteristics. The compound is particularly useful in the development of bioactive molecules, serving as a key scaffold in medicinal chemistry for targeting CNS disorders and other therapeutic areas. Its stability under standard storage conditions further supports its utility in research and industrial applications.
1-(4-Fluorophenyl)pyrrolidin-2-one structure
54660-08-1 structure
Product Name:1-(4-Fluorophenyl)pyrrolidin-2-one
CAS No:54660-08-1
MF:C10H10FNO
MW:179.190906047821
MDL:MFCD00138504
CID:859203
PubChem ID:1485875
Update Time:2025-05-26

1-(4-Fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-2-pyrrolidinone
    • 1-(4-Fluorophenyl)pyrrolidin-2-one
    • 1-(4-fluorophenyl)-2-pyrrolidone
    • 1-(4-fluoro-phenyl)-pyrrolidin-2-one
    • 1(p-Fluorphenyl)-2-pyrrolidinon
    • SBB054204
    • PC9696
    • 5393AE
    • 1-(4-Fluorophenyl)-2-oxopyrrolidine
    • 1-(4-Fluorophenyl)pyrrolidine-2-one
    • 1-(4-fluorophenyl)-5-oxopyrrolidine
    • FCH2072582
    • ZB017294
    • AK324648
    • AX8051112
    • 1-Fluoro-4-(2-oxopyrrolidin-1-yl)benzene
    • ST50405402
    • ALBB-031888
    • 8C-080
    • 1-(4-fluorophenyl)-2-pyrrolidinone, AldrichCPR
    • 1-(4-Fluorophenyl)-2-oxopyrrolidine, 1-Fluoro-4-(2-oxopyrrolidin-1-yl)benzene
    • AKOS006220937
    • F13161
    • 54660-08-1
    • SCHEMBL1507158
    • DTXSID50363339
    • CS-0094789
    • MFCD00138504
    • MDL： MFCD00138504
    • Inchi： 1S/C10H10FNO/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7H2
    • InChI Key： SZZJBOHBVUOQFP-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1C(CCC1)=O

Computed Properties

  • Exact Mass: 179.07500
  • Monoisotopic Mass: 179.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1545 (estimate)
  • Melting Point: 55-58 °C
  • Boiling Point: 375.1°C at 760 mmHg
  • PSA: 20.31000
  • LogP: 2.01750
  • Solubility: Not available

1-(4-Fluorophenyl)pyrrolidin-2-one Security Information

1-(4-Fluorophenyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Fluorophenyl)pyrrolidin-2-one Pricemore >>

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Ambeed
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